molecular formula C9H12BrClN2O B14895755 2-(5-Bromopyridin-2-yl)morpholine HCl

2-(5-Bromopyridin-2-yl)morpholine HCl

Cat. No.: B14895755
M. Wt: 279.56 g/mol
InChI Key: ZQJWQFZAVQKPHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(5-Bromopyridin-2-yl)morpholine HCl is a morpholine derivative characterized by a bromopyridine substituent at the 2-position of the morpholine ring. Morpholine derivatives are widely utilized in medicinal chemistry as pharmacophores due to their ability to engage in hydrogen bonding and modulate basicity . The HCl salt form enhances solubility in polar solvents, making it suitable for pharmaceutical formulations.

Properties

Molecular Formula

C9H12BrClN2O

Molecular Weight

279.56 g/mol

IUPAC Name

2-(5-bromopyridin-2-yl)morpholine;hydrochloride

InChI

InChI=1S/C9H11BrN2O.ClH/c10-7-1-2-8(12-5-7)9-6-11-3-4-13-9;/h1-2,5,9,11H,3-4,6H2;1H

InChI Key

ZQJWQFZAVQKPHI-UHFFFAOYSA-N

Canonical SMILES

C1COC(CN1)C2=NC=C(C=C2)Br.Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Bromopyridin-2-yl)morpholine hydrochloride typically involves the reaction of 5-bromopyridine with morpholine under specific conditions. One common method involves the use of a palladium-catalyzed coupling reaction, where 5-bromopyridine is reacted with morpholine in the presence of a palladium catalyst and a base. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation .

Industrial Production Methods

In industrial settings, the production of 2-(5-Bromopyridin-2-yl)morpholine hydrochloride may involve large-scale synthesis using similar palladium-catalyzed coupling reactions. The reaction conditions are optimized to ensure high yield and purity of the final product. The compound is then purified through recrystallization or other suitable purification techniques .

Mechanism of Action

The mechanism of action of 2-(5-Bromopyridin-2-yl)morpholine hydrochloride involves its interaction with specific molecular targets. The bromopyridine moiety can interact with various enzymes and receptors, modulating their activity. The morpholine ring can enhance the compound’s solubility and bioavailability, facilitating its interaction with biological targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key structural analogs include:

Compound Name Substituent Position/Group Key Structural Features
4-(5-Bromopyridin-2-yl)morpholine Morpholine at pyridine 4-position Increased steric hindrance at 4-position
1-[1-Phenylcyclohexyl]morpholine HCl (PCM) Cyclohexyl-phenyl group Lipophilic cyclohexyl group enhances membrane permeability
4-(5-Bromopyridin-2-yl)thiomorpholine Sulfur replaces morpholine oxygen Higher lipophilicity due to sulfur atom
Pinaverium Impurity III Bicyclic terpene substituent Enhanced steric bulk reduces solubility
  • Halogen Effects: The bromine atom introduces electron-withdrawing effects, which may enhance stability in metabolic pathways compared to non-halogenated analogs like PCM .

Pharmacological Activity

  • 2-(5-Bromopyridin-2-yl)morpholine HCl : The bromopyridine-morpholine scaffold is associated with kinase inhibition and receptor modulation, though specific targets require further validation .
  • PCM and TCM : These cyclohexyl-substituted morpholines exhibit NMDA receptor antagonism, highlighting how bulky substituents can shift activity toward neurological targets .

Physicochemical Properties

Property 2-(5-Bromopyridin-2-yl)morpholine HCl 4-(5-Bromopyridin-2-yl)morpholine PCM
Molecular Weight (g/mol) ~273.5 ~273.5 ~295.8
Solubility High in polar solvents (HCl salt) Moderate in organic solvents Low (lipophilic)
LogP (Estimated) ~1.8 ~1.8 ~3.2
  • Basicity : The morpholine nitrogen in 2-(5-Bromopyridin-2-yl)morpholine HCl (pKa ~7.5) is less basic than thiomorpholine derivatives (pKa ~6.8) due to sulfur’s electron-donating effects .
  • Stability: Bromine’s electron-withdrawing nature may reduce oxidative degradation compared to non-halogenated analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.